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Compound of Interest

Compound Name: CP 376395

Cat. No.: B1663366

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive cross-study analysis of CP-376395, a potent and selective non-peptide
antagonist of the Corticotropin-Releasing Factor Receptor 1 (CRF1). This document
summarizes key quantitative data, details common experimental methodologies, and visualizes
the underlying biological pathways and experimental workflows to offer a comparative
perspective on the effects of CP-376395 against other relevant CRF1 receptor antagonists.

Quantitative Comparison of CRF1 Receptor
Antagonists

The following tables summarize the binding affinity and functional potency of CP-376395 in
comparison to other notable CRF1 receptor antagonists.

Table 1: Comparative Binding Affinity of CRF1 Receptor Antagonists
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Table 2: In Vitro Functional Antagonism of CRF1 Receptor Antagonists
Compound Assay Type Cell Line Stimulus IC50 (nM) Reference
Rat Cerebral
Adenylate Apparent Ki
CP-376395 Cortex / oCRF
Cyclase of 12 nM
Human CRF1
D- Rat Brain
Adenylate
PheCRF12- Homogenate CRF 78 £ 15 [5]
Cyclase
41 S
Rat Brain
o-helical Adenylate
Homogenate CRF 260 + 30 [5]
CRF9-41 Cyclase
S
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Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and methodologies discussed, the following diagrams

have been generated using the DOT language.
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Caption: CRF1 Receptor Signaling Cascade and Antagonism by CP-376395.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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